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Compound of Interest

Compound Name: 4-Amino-2-methylphenol

Cat. No.: B1329486

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the chemical derivatization of 4-Amino-
2-methylphenol, a versatile building block in organic synthesis and medicinal chemistry. The
following sections describe standard procedures for N-acylation, N-alkylation, diazotization and
azo coupling, sulfonylation, and silylation, enabling the synthesis of a variety of derivatives for
further research and development.

N-Acylation of 4-Amino-2-methylphenol

N-acylation is a common method to introduce an acyl group onto the amino functionality of 4-
Amino-2-methylphenol, often to protect the amino group or to synthesize amide derivatives
with potential biological activity. A typical acylation involves the reaction with an acylating agent
such as acetic anhydride.

Experimental Protocol: Synthesis of N-(4-hydroxy-3-
methylphenyl)acetamide

Materials and Reagents:
e 4-Amino-2-methylphenol

e Acetic anhydride
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Water

Ethanol

Standard laboratory glassware

Stirring apparatus

Filtration equipment

Procedure:

e Suspend 1.0 equivalent of 4-Amino-2-methylphenol in water.

e Add a slight molar excess (approximately 1.1 equivalents) of acetic anhydride to the

suspension.

o Heat the mixture to boiling for 15-20 minutes.

» Cool the reaction mixture in an ice bath to induce crystallization of the product.

¢ Collect the crude product by vacuum filtration and wash with cold water.

o Recrystallize the crude product from an ethanol/water mixture to obtain pure N-(4-hydroxy-3-

methylphenyl)acetamide.

e Dry the purified product under vacuum.

Suantitative [

Parameter Value

Product N-(4-hydroxy-3-methylphenyl)acetamide
Typical Yield 85-95%

Melting Point 178-180 °C

Appearance Off-white to light brown crystalline solid

© 2025 BenchChem. All rights reserved.

2/6 Tech Support


https://www.benchchem.com/product/b1329486?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329486?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Methodological & Application

Check Availability & Pricing

Characterization Data

e H NMR (DMSO-ds, 400 MHz): & 9.55 (s, 1H, OH), 9.01 (s, 1H, NH), 7.28 (d, J=2.4 Hz, 1H,
Ar-H), 7.09 (dd, J=8.4, 2.4 Hz, 1H, Ar-H), 6.66 (d, J=8.4 Hz, 1H, Ar-H), 2.08 (s, 3H, CHs),
1.99 (s, 3H, COCHs).

e IR (KBr, cm1): 3320 (O-H stretch), 3150 (N-H stretch), 1650 (C=0 stretch, Amide 1), 1550
(N-H bend, Amide Il), 1250 (C-O stretch).

e MS (EI): m/z 165 (M*), 123, 95.
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Starting Materials

Acetic Anhydride Reaction ‘Work-up & Purification Final Product
(_ Heat in Water —I{Cooling & Crystallization)—V(FiItrationHRecrystaIlization)——l N-(4-hydroxy-3-methylphenyl)acetamide
4-Amino-2-methylphenol

G-Amino-Z-methyIphenoD

( Methyl lodide, K2COs, Acetonitrile )

'

Giltration & Solvent EvaporatiorD

(Column Chromatograph)a

4-Amino-N-methyl-2-methylphenol
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G-Amino-z-methylphenoD

Diazotization
(NaNOz, HCI, 0-5°C)
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| : ] B-Naphthol
I Diazonium Salt Intermediate | [(NaOH solution)

Azo Coupling
(0-5°C)

Azo Dye Product

BSTFA + 1% TMCS
in Acetonitrile

[4-Amino-2-methylphen0l

Heat at 60-70°C

Di-silylated Derivative GC-MS Analysis
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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